Cas no 18668-75-2 (2-(but-3-yn-2-yloxy)ethanol)

• Product Name: 2-(but-3-yn-2-yloxy)ethanol
• CAS No: 18668-75-2
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 907378
• PubChem ID: 287949
• Update Time: 2025-04-19

2-(but-3-yn-2-yloxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yloxy)ethanol
• 2-[(1-Methyl-2-propynyl)oxy]ethanol
• 2-but-3-yn-2-yloxyethanol
• < 2-Hydroxy-aethyl> -< 1-methyl-propin-(2)-yl> -aether
• 2-(1-methyl-prop-2-ynyloxy)-ethanol
• 2-(3-Butin-2-yloxy)-aethanol
• AC1L68HA
• AC1Q283T
• AG-K-69918
• AR-1D5419
• CTK4D9310
• Ethanol, 2-[(1-methyl-2-propynyl)oxy]-
• NSC148240
• NSC-148240
• 2-[(1-Methyl-2-propynyl)oxy]ethanol #
• 2-(But-3-yn-2-yloxy)ethan-1-ol
• XKMAZQHWFLGMFN-UHFFFAOYSA-N
• 18668-75-2
• DTXSID50302046
• DB-148426

• Inchi： 1S/C6H10O2/c1-3-6(2)8-5-4-7/h1,6-7H,4-5H2,2H3
• InChI Key： XKMAZQHWFLGMFN-UHFFFAOYSA-N
• SMILES： O(CCO)C(C#C)C

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 89.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46